Cas no 19820-56-5 (2-Formylphenyl 4-methylbenzenesulfonate)

• Product Name: 2-Formylphenyl 4-methylbenzenesulfonate
• CAS No: 19820-56-5
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD00431696
• CID: 1389022
• PubChem ID: 3921992
• Update Time: 2025-06-16

2-Formylphenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[[(4-methylphenyl)sulfonyl]oxy]-
• SR-01000078297-1
• 19820-56-5
• SR-01000078297
• BBL023805
• A919454
• (2-formylphenyl) 4-methylbenzenesulfonate
• 2-formyl-1-(4-methylphenylsulfonyloxy)benzene
• 2-formylphenyl 4-methylbenzene-1-sulfonate
• SCHEMBL1200310
• 2-tosyloxybenzaldehyde
• 2-formylphenyl4-methylbenzenesulfonate
• VS-07518
• STK500952
• 2-[[(4-Methylphenyl)sulfonyl]oxy]benzaldehyde
• 2-formylphenyl 4-methylbenzenesulfonate
• ALBB-006159
• AKOS000294793
• CS-0318339
• DTXSID501250374
• UPCMLD00WMAL369
• MFCD00431696
• 2-Formylphenyl 4-methylbenzenesulfonate

• MDL： MFCD00431696
• Inchi： 1S/C14H12O4S/c1-11-6-8-13(9-7-11)19(16,17)18-14-5-3-2-4-12(14)10-15/h2-10H,1H3
• InChI Key： IPWGJYLXLDJKOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 276.04566
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 449.1±45.0 °C at 760 mmHg
• Flash Point: 225.4±28.7 °C
• PSA: 60.44
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Formylphenyl 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Formylphenyl 4-methylbenzenesulfonate

Introduction to 2-Formylphenyl 4-methylbenzenesulfonate (CAS No. 19820-56-5)

2-Formylphenyl 4-methylbenzenesulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 19820-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonate esters, characterized by its unique structural and functional properties. The presence of both a formyl group and a methyl-substituted benzenesulfonate moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 2-formylphenyl 4-methylbenzenesulfonate consists of a benzene ring substituted at the 4-position with a methyl group and at the 2-position with a formyl group, further functionalized with a sulfonate ester at the 4-position. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable building block in drug design. The sulfonate ester group, in particular, is known for its ability to enhance solubility and binding affinity, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-formylphenyl 4-methylbenzenesulfonate due to its structural similarity to known bioactive compounds. Research has indicated that derivatives of this compound may exhibit inhibitory activity against various enzymatic targets, making it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 2-formylphenyl 4-methylbenzenesulfonate is its role as an intermediate in the synthesis of more complex molecules. The formyl group allows for further derivatization via condensation reactions, while the sulfonate ester can be hydrolyzed or modified to introduce additional functional groups. These properties make it an invaluable tool for chemists seeking to develop novel scaffolds for drug discovery.

Recent studies have highlighted the compound's utility in the synthesis of bioactive molecules targeting neurological disorders. The structural features of 2-formylphenyl 4-methylbenzenesulfonate suggest that it may interact with specific receptors or enzymes involved in pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease. While these findings are still preliminary, they underscore the potential of this compound as a lead structure for further pharmacological exploration.

The synthesis of 2-formylphenyl 4-methylbenzenesulfonate typically involves multi-step organic reactions, starting from readily available aromatic precursors. The process often includes steps such as sulfonylation, formylation, and esterification, each requiring precise control to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, facilitating its use in both academic research and industrial applications.

In addition to its pharmaceutical applications, 2-formylphenyl 4-methylbenzenesulfonate has shown promise in material science and chemical biology. Its ability to participate in various chemical transformations makes it a useful reagent for studying molecular interactions and developing new materials with tailored properties. For instance, researchers have explored its use in creating metal-organic frameworks (MOFs) and other advanced materials where precise molecular architecture is crucial.

The growing body of research on 2-formylphenyl 4-methylbenzenesulfonate underscores its significance as a versatile chemical entity. As synthetic techniques continue to evolve, new methods for accessing derivatives and analogs of this compound are likely to emerge, further expanding its utility in drug discovery and beyond. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion,2-formylphenyl 4-methylbenzenesulfonate (CAS No. 19820-56-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutics, while its role as an intermediate opens up numerous possibilities for synthetic innovation. As research progresses, it is expected that this compound will continue to play a pivotal role in advancing our understanding of biological processes and developing new treatments for various diseases.